Oxygen-19

• Molecular Formula: H2O
• Molecular Weight: 21.02 g/mol
• IUPAC Name: oxidane
• InChI: InChI=1S/H2O/h1H2/i1+3
• InChI Key: XLYOFNOQVPJJNP-AKLPVKDBSA-N
• SMILES: O
• Isomeric SMILES: [19OH2]
• Synonyms: 19O radioisotope; O-19 radioisotope; Oxygen-19

Description

Oxygen-19 is a radioactive isotope of oxygen, an essential element for life and scientific research. This radioisotope is characterized by its atomic nucleus containing 8 protons and 11 neutrons, giving it a mass number of 19. It is an unstable nuclide with a short half-life of approximately 26.5 seconds, decaying entirely via beta-minus (β⁻) emission to Fluorine-19. The decay process releases a beta particle with a maximum energy of 4.82 MeV, accompanied by gamma ray emissions at 0.197 MeV and 1.357 MeV. Due to its properties, this compound is a valuable tool in experimental physics and nuclear medicine research, particularly for studying metabolic pathways and tracing oxygen in biological systems. Its applications are strictly confined to controlled laboratory settings. This product is For Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any other personal uses. Researchers should handle this material with appropriate safety protocols for radioactive substances.

Nuclear Structure Elucidation and Theoretical Frameworks for Oxygen 19

Experimental Spectroscopic Investigations of Oxygen-19 Excited States

Experimental techniques are crucial for mapping the energy landscape of this compound and characterizing its various excited states.

Nuclear energy level schemes for this compound are determined through various nuclear reactions. For instance, the O-18(d,p)O-19 reaction has been utilized to populate and identify states in this compound. Experiments have revealed energy levels at 0 MeV (ground state), 0.096 MeV, and 1.47 MeV. capes.gov.brosti.gov The gamma decay of the 1.47 MeV state primarily proceeds to the 0.096 MeV state. capes.gov.brosti.gov

The assignment of spin and parity quantum numbers to this compound states is achieved by analyzing angular distributions of reaction products and decay characteristics. For the ground state of this compound, an l=2 neutron transfer has been observed, indicating a spin and parity of 5/2+. chemlin.orgcapes.gov.brosti.gov The 0.096 MeV state has been assigned a likely spin and parity of 3/2± or 5/2+ based on its mean life measurement of 1.75(±0.16) × 10⁻⁹ seconds. capes.gov.brosti.gov The 1.47 MeV state is formed by an l=0 neutron transfer. capes.gov.brosti.gov

A summary of some experimentally determined energy levels and their assigned spin and parity for this compound is presented in the table below:

Excitation Energy (MeV)	Spin and Parity (Jπ)
0	5/2+
0.096	3/2± or 5/2+
1.47	(1/2+)

Electromagnetic transition probabilities, often expressed as reduced transition probabilities (e.g., B(E2) for electric quadrupole or B(M1) for magnetic dipole), quantify the likelihood of a nucleus transitioning between excited states by emitting gamma rays. These measurements provide insights into the collective and single-particle nature of nuclear states. The transition rate for a specific multipole is strongly dependent on the gamma-ray energy. liv.ac.uk While general methodologies for measuring these probabilities exist (e.g., Doppler Shift Attenuation Method for lifetimes liv.ac.uk), specific detailed findings for this compound were not extensively detailed in the provided search results. However, such measurements are crucial for testing theoretical models. arxiv.org

Spectroscopic factors (SFs) are a measure of how well a nuclear state can be described by a single nucleon coupled to a core nucleus. They quantify the single-particle characteristics of nuclear states. in2p3.fraps.orgosti.gov For this compound, single-nucleon transfer reactions, such as (d,p) reactions, are suitable tools to study the single-particle nature of populated states and extract spectroscopic factors. in2p3.fr Analysis of the O-18(d,p)O-19 reaction has shown that the ground state of this compound is formed by an l=2 neutron transfer, and the 1.47 MeV state by an l=0 neutron transfer, which are direct indicators of single-particle characteristics. capes.gov.brosti.gov

The concept of independent particle motion and mean-field approaches are fundamental in nuclear structure studies, with deviations interpreted as a measure of correlations. aps.org Spectroscopic factors for proton removal in neutron-rich oxygen isotopes have shown significant quenching, indicating enhanced many-body correlations due to strong coupling to the scattering continuum above neutron emission thresholds. aps.org This quenching suggests a departure from a simple mean-field approximation. frontiersin.org

Probing nuclear deformation and collective excitations in this compound involves investigating phenomena where nucleons move in a correlated manner, leading to collective behaviors like rotations or vibrations. While this compound is a relatively light nucleus, studies of nuclear deformation and collective excitations are generally performed using techniques like low-energy Coulomb excitation, which is sensitive to nuclear collective properties such as shape and can determine reduced transition probabilities and spectroscopic quadrupole moments. mdpi.com Neutron-rich oxygen isotopes, including O-19, offer a testing ground for understanding nuclear structure in extreme conditions due to the presence of atypical features like halos and resonance ground states. researchgate.net Collective excitations, such as giant resonances and giant pairing vibrations, are important probes of nuclear structure and correlations. arxiv.org

Theoretical Modeling of this compound Nuclear Structure

Theoretical modeling of this compound's nuclear structure often employs quantum many-body approaches to explain observed properties and predict new phenomena. The nuclear shell model, a cornerstone of nuclear structure theory, describes nucleons moving in independent particle orbitals within an average potential. aps.orgfsu.eduindico.global

For oxygen isotopes, state-of-the-art shell-model interactions, such as SFO-tls and YSOX, are used to test and constrain shell evolution, especially near the drip-lines. in2p3.fr These models aim to reproduce experimental data, including excitation energies, binding energies, and spectroscopic factors. in2p3.frunimi.itarxiv.org

The inclusion of three-nucleon forces (3NFs) in theoretical calculations has proven crucial for accurately describing the properties of neutron-rich oxygen isotopes. Standard shell-model calculations using only two-body forces predict the neutron drip line for oxygen at O-28, whereas experimental evidence places it at O-24. sif.itdepositolegale.it The correct neutron drip line is reproduced when 3NFs are incorporated into the calculations. sif.itdepositolegale.it 3NFs have a significant impact on the evolution of correlations at extreme proton-neutron asymmetries and can fine-tune the energies of dominant quasiparticle states, which governs shell evolution and drip-line positions. unimi.it

Other theoretical frameworks used to study oxygen isotopes include:

Coupled-cluster (CC) method: This method is used to compute binding energies, excited states, and radii, incorporating the effects of three-nucleon forces and the particle continuum, which are important for neutron-rich isotopes. arxiv.org

Self-consistent Green's function (SCGF) theory: This approach allows for comprehensive calculation of the single-particle spectral function and investigates the effects of 3NFs on nuclear correlations. unimi.it

Nuclear Lattice Effective Field Theory (NLEFT): This ab initio approach explores quantum many-body systems and has been used to study the nuclear properties of oxygen isotopes under the Woods-Saxon potential. ihep.ac.cn

Relativistic Mean Field (RMF) model: This model is used to calculate properties like neutron separation energy, root-mean-square (rms) matter radii, and neutron skin effect for oxygen isotopes. researchgate.net

These theoretical models are continuously refined and compared with experimental data to enhance the understanding of nuclear forces and the structure of exotic nuclei like this compound. deccanherald.comdurham.ac.uk

Advanced Shell Model Calculations and Effective Interactions (e.g., SDPF-U, USDA, USDB)

The nuclear shell model (SM) is a fundamental theoretical approach used to describe the structure of atomic nuclei, including the energy levels and transition probabilities of oxygen isotopes such as 18O, 19O, and 20O. nih.gov These calculations typically employ the SDPN model space, where nucleon configurations are defined by the 0d5/2, 1s1/2, and 0d3/2 states, considered as active orbitals outside the doubly magic 16O core. nih.gov

Several effective interactions have been developed and applied within the shell model framework to study oxygen isotopes. Among the most prominent are the Universal sd-shell (USD) Hamiltonian, and its updated versions, USDA and USDB. nih.govnih.govnih.govfishersci.com The USDA and USDB interactions are specifically utilized for calculations in the sd-shell, covering nuclei from A=17 to A=39. nih.gov For 19O, which is a neutron-rich nucleus, its ground state is often conceptualized as a 16O core with three additional neutrons distributed across the 1d5/2, 2s1/2, and 1d3/2 orbitals. nih.gov The USDA interaction, for instance, has been employed to detail these ground state configurations. nih.gov

Beyond USDA and USDB, other interactions such as Wildenthal, Preedom-Wildenthal, Wildenthal-Mcgrory, and renormalized Kuo and Brown interactions, as well as SDPF-NR and SDPF-U, have been used in shell model calculations for neutron-rich oxygen isotopes, including 19O, 20O, 21O, 22O, 23O, 24O, 25O, and 26O. nih.govfishersci.comlipidmaps.org These calculations are often performed using codes like OXBASH. fishersci.comlipidmaps.org Empirical interactions have generally shown good agreement with experimental energy spectra and have successfully reproduced the correct ordering of nuclear energy levels. fishersci.comlipidmaps.org

Ab Initio Nuclear Structure Approaches (e.g., No-Core Shell Model (NCSM), Coupled-Cluster Method (CCM), Green's Function Monte Carlo (GFMC), In-Medium Similarity Renormalization Group (IM-SRG))

Ab initio nuclear structure approaches aim to describe nuclear properties from fundamental principles, starting from realistic nucleon-nucleon (NN) and three-nucleon (NNN) interactions. metabolomicsworkbench.orgfishersci.be These methods are crucial for providing a microscopic understanding of nuclear phenomena.

No-Core Shell Model (NCSM): The NCSM is a microscopic ab initio method that has been successfully applied to describe the properties of lighter nuclei, including those in the oxygen isotopic chain. metabolomicsworkbench.org This approach involves solving a large-scale Hamiltonian eigenvalue problem within a truncated model space, providing a fundamental framework compared to conventional nuclear shell models. metabolomicsworkbench.org NCSM calculations, even for nuclei up to 16O, are computationally intensive due to basis dimension limitations. metabolomicsworkbench.org

Coupled-Cluster Method (CCM): The Coupled-Cluster (CC) approach is another ab initio method that has seen significant advancements. metabolomicsworkbench.org While initially limited to nuclei near double closed shells, recent progress in chiral effective field theory and renormalization group methods has extended its applicability to the medium-mass region. CC methods utilize a similarity transformation to decouple a reference state, typically representing the ground state, from all particle-hole excitations. Ab initio coupled-cluster theory has been used to derive effective valence-space shell-model interactions for neutron-rich oxygen and carbon isotopes, yielding results for ground and low-lying states that align well with experimental data.

Green's Function Monte Carlo (GFMC): GFMC is a stochastic ab initio method that operates in coordinate space. metabolomicsworkbench.orgfishersci.be Currently, GFMC calculations are primarily limited to very light nuclei, typically up to A ≤ 16. metabolomicsworkbench.org

In-Medium Similarity Renormalization Group (IM-SRG): The IM-SRG method also employs a similarity transformation to decouple a reference state. A significant development in ab initio nuclear structure theory is the merging of NCSM and IM-SRG. This combined approach allows for a comprehensive description of both ground and excited states in closed and open-shell nuclei, including applications to the oxygen isotopic chains. The efficiency and rapid convergence of this merged approach make it suitable for ab initio studies of nuclear spectroscopy into the medium-mass regime. IM-SRG has also been instrumental in constructing valence-space Hamiltonians from chiral two- and three-nucleon interactions, showing good agreement with experimental ground state energies for oxygen isotopes.

Relativistic Mean Field (RMF) Theories and Covariant Density Functional Theory (CDF) Applications

Relativistic Mean Field (RMF) theory is a prominent branch of density functional theory that effectively describes the properties of finite nuclei across the nuclear chart, and it has been extended to incorporate strangeness degrees of freedom. Its covariant extension, Covariant Density Functional (CDF) theory, is particularly useful for studying the structure and transition properties of nuclei.

Recent applications of density-dependent RMF (DDRMF) models have focused on investigating the structure of single-Λ hypernuclei within oxygen isotopes. These studies involve the development of new ΛN effective interactions, such as DD-LZ1-Λ1, which are parameterized by fitting experimental data on Λ separation energies in various single-Λ hypernuclei.

Research findings indicate explicit discrepancies in the isospin evolution of Λ1p spin-orbit splitting when using different effective interactions within the CDF framework. These discrepancies are attributed to the varying divergence of meson-hyperon coupling strengths with increasing density. Notably, density-dependent CDFs introduce an additional contribution that enhances the isospin dependence of this splitting, a phenomenon originating from the rearrangement terms of Λ self-energies. Furthermore, investigations into hypernuclear radii along the isotopic chain reveal a size shrinkage in the matter radii of hypernuclei compared to their normal nuclear cores, an effect attributed to the impurity of the Λ hyperon.

Nuclear Lattice Effective Field Theory (NLEFT) Studies of Oxygen Isotopes

Nuclear Lattice Effective Field Theory (NLEFT) is a powerful quantum many-body method that integrates the principles of effective field theories with lattice computational techniques. A key advantage of NLEFT is that its computational time scales directly with the mass number (A) of the nucleus. This method has been successfully applied to calculate ground state energies, excited state energies, and charge radii for light and medium-mass nuclei.

NLEFT has yielded promising results for the oxygen isotopic chain, specifically for isotopes ranging from 16O to 26O. These studies include investigations into nuclear driplines and the distributions of proton and neutron densities. More recently, ab initio NLEFT calculations, employing high-fidelity N3LO chiral interactions, have been performed to study the charge and matter radii of oxygen isotopes from 16O to 20O. To overcome the Monte Carlo sign problem, a common challenge in nuclear radius calculations, the partial pinhole algorithm has been introduced, significantly reducing statistical uncertainties and expanding the method's applicability to more exotic nuclei.

The computed charge radii for 16O, 17O, and 18O show close agreement with experimental data. NLEFT also provides a prediction for the charge radius of 20O, estimated at 2.810(32) fm. While the calculated matter radii align well with values derived from low-energy proton and electron elastic scattering data, inconsistencies have been observed when compared to values extracted from interaction cross sections and charge-changing cross section measurements. These discrepancies highlight potential model-dependent ambiguities in experimental extraction methods and underscore the importance of precise theoretical benchmarks from NLEFT. Furthermore, NLEFT calculations suggest that the intrinsic clustering, such as the tetrahedral alpha cluster configuration in 16O, could contribute to the method's success in reproducing the charge radii of oxygen isotopes.

Investigations of Neutron Orbital Configurations and Shell Evolution

The study of neutron orbital configurations and shell evolution is fundamental to understanding the properties of neutron-rich nuclei like this compound. In the simplified shell-model picture, neutron numbers between 8 and 20 correspond to the filling of the sd-shell neutron single-particle orbitals: ν0d5/2, ν1s1/2, and ν0d3/2. However, as nuclei approach the neutron dripline, the energies of these orbitals undergo significant evolution. This evolution can lead to the disappearance of conventional magic numbers, such as N=20, and the emergence of new shell closures, like N=14 and N=16, particularly in the oxygen isotopic chain.

Shell model calculations for neutron-rich oxygen isotopes, including 19O, typically utilize a configuration space where neutrons occupy the 0d5/2, 1s1/2, and 0d3/2 orbitals outside an inert 16O core. fishersci.comlipidmaps.org For 19O, its ground state is described as having three valence neutrons distributed among these sd-shell orbitals. nih.gov

The phenomenon of "shell inversion," where the relative ordering of sd orbitals changes, has been observed or predicted in various neutron-rich nuclei, including carbon isotopes. This inversion can result in the appearance or disappearance of subshells at N=14 or N=16 within the sd shell. The evolution of the N=14 shell gap, for instance, when moving from oxygen to carbon isotopes, is influenced by the removal of protons from the 0p1/2 orbit, which in turn affects the energies of neutron orbitals.

Furthermore, attractive neutron-neutron (n-n) interactions play a significant role in shell evolution. Specifically, monopole terms like Vd5/2d5/2nn and Vs1/2s1/2nn contribute substantially to the reduction of the N=14 shell gap in carbon and nitrogen isotopes when compared to oxygen isotopes. This unexpectedly large effect, sometimes comparable to or even exceeding that caused by proton-neutron interactions, is linked to enhanced configuration mixing due to many-body correlations.

The concept of Effective Single-Particle Energies (ESPEs) is used to characterize shell evolution, as it incorporates the influence of valence nucleons on the single-particle energy. The FSU cross-shell interaction, an empirically determined effective Hamiltonian, has been used to systematically trace the relative positions of ESPEs of various orbitals. Studies using this interaction have shown that for more exotic nuclei with lower proton (Z) and neutron (N) numbers, the typical ordering of orbitals can be reversed, often occurring near the neutron separation threshold.

Nuclear Reactions Involving Oxygen 19: Production and Interaction Mechanisms

Direct Reaction Mechanisms for Oxygen-19 Synthesis

Direct nuclear reactions offer precise pathways for the synthesis of specific isotopes like this compound. These mechanisms typically involve the transfer of one or more nucleons between a projectile and a target nucleus.

One-Neutron Transfer Reactions (e.g., (d,p), (t,d))

One-neutron transfer reactions are fundamental tools for probing single-particle states in nuclei. The (d,p) reaction, for instance, involves a deuteron (B1233211) (d) projectile interacting with a target nucleus, leading to the emission of a proton (p) and the capture of a neutron by the target. The reaction O(d,p)O has been employed in inverse kinematics to study the single-neutron overlap with the this compound ground state, populating various states in Oxygen-20. u-tokyo.ac.jpresearchgate.net This process excites Oxygen-20 levels with specific neutron configurations within the sd shell. u-tokyo.ac.jp While the (t,d) reaction is another prominent one-neutron transfer mechanism, specific experimental data for the direct synthesis of this compound via this reaction were not found in the reviewed literature.

Two-Neutron Transfer Reactions (e.g., (t,p))

Two-neutron transfer reactions, such as the (t,p) reaction, involve the transfer of two neutrons from the projectile (a triton, t) to the target nucleus, with the emission of a proton (p). While the (t,p) reaction is a well-established mechanism for adding two neutrons to a nucleus, specific experimental data detailing the direct synthesis of this compound via a reaction like O(t,p)O were not explicitly identified in the provided search results.

Light Ion Induced Reactions (e.g., (α,3He))

Light ion induced reactions utilize light nuclei as projectiles to induce nuclear transformations. The reaction O(,He)O is a documented method for producing this compound. researchgate.netnsf.gov This reaction has a Q-value of -16.621 MeV. researchgate.net Differential cross sections for this reaction have been measured at alpha particle energies of 65 MeV and subsequently analyzed using Distorted-Wave Born Approximation (DWBA) calculations. nsf.gov

Neutron Capture Processes (e.g., ¹⁸O(n,γ)¹⁹O)

Neutron capture is a significant mechanism for producing neutron-rich isotopes. The O(n,)O reaction, where an Oxygen-18 nucleus captures a neutron (n) and emits a gamma ray (), directly synthesizes this compound. nsf.govarxiv.org This process is of considerable interest in understanding nucleosynthesis in inhomogeneous Big Bang scenarios and stellar helium burning in massive red giant and AGB stars. arxiv.org

Experimental data for the O(n,)O reaction are available at both thermal (0.025 eV) and thermonuclear (30 keV) energies. nsf.gov Cross sections for this reaction have been measured at various laboratory neutron energies, including 25, 129, 152, 250, and 370 keV, using a fast cyclic neutron activation technique. arxiv.org The direct capture model has been shown to reproduce the experimental data for this reaction. nsf.gov While natural oxygen-16 requires three neutron captures to become unstable this compound, this compound is readily formed from neutron absorption in an Oxygen-18 nucleus. andeslab.orgresearchgate.net

The table below summarizes some measured cross-sections for the O(n,)O reaction:

Neutron Energy (keV)	Cross Section (µbarn)	Reference
0.025 (thermal)	Reproducible by model	nsf.gov
23.3	~8 ± 1	nsf.gov
25	Measured	arxiv.org
129	Measured	arxiv.org
152	Measured	arxiv.org
250	Measured	arxiv.org
370	Measured	arxiv.org

Fragmentation and Spallation Techniques for Radioactive Ion Beam Production of this compound

Fragmentation and spallation techniques are widely employed for the production of Radioactive Ion Beams (RIBs), including those of this compound, enabling the study of exotic nuclei. researchgate.netarxiv.org

In-flight Fragmentation: This method involves accelerating heavy ion beams to high energies, which then impinge on a thin target. The resulting nuclear fragments, including this compound, are produced and continue to travel with velocities close to the original projectile beam. arxiv.org Facilities such as GANIL (SPIRAL), NSCL-MSU, GSI, and RIKEN utilize projectile fragmentation for RIB production. researchgate.netarxiv.org For example, the SPIRAL facility at GANIL employs coupled cyclotrons to drive heavy ion beams onto a thick graphite (B72142) target, where fragmentation of the incident beam yields radioactive species, including oxygen and fluorine. researchgate.net Projectile fragmentation is most effective at bombarding energies exceeding 40 MeV per nucleon (MeV/u). A key advantage of increasing the beam energy in this method is that the residual nuclei are emitted in narrower cones around the primary beam direction, which facilitates the design of spectrometers with smaller opening angles, improved optical transmission, and reduced costs.

Isotope Separation On-Line (ISOL) Method: The ISOL technique involves producing radioactive nuclei within a thick target and ion source system. These nuclei are then extracted as ions, mass-selected by an electromagnetic device, and subsequently accelerated for experimental use. arxiv.org ISOL facilities, such as ISAC at TRIUMF and CERN-ISOLDE, utilize high-energy proton or light-ion beams to bombard thick targets. This bombardment induces various nuclear reactions, including spallation, transfer reactions, and fragmentation of the target material, leading to the production of radioactive nuclei. arxiv.org The ISAC facility at TRIUMF, driven by a 500 MeV proton cyclotron, has been instrumental in producing new elements and significantly increasing beam intensities. researchgate.net Oxygen beams are available at facilities like SPIRAL, showcasing the capability of these methods to produce this compound. researchgate.netarxiv.org

Measurement and Analysis of Nuclear Reaction Cross-Sections

The measurement and analysis of nuclear reaction cross-sections are fundamental to characterizing the probability of specific nuclear interactions and understanding nuclear structure.

Measurement Techniques:

Particle Registration: Methods involve directly detecting and registering the particles emitted during a nuclear reaction, often utilizing devices such as nuclear plates or telescopes.

Radioactivity Measurement: This technique involves irradiating target materials with neutrons and then measuring the subsequent beta () and gamma () ray activities of the activated products.

Fast Cyclic Neutron Activation: This specialized technique is employed for precise determination of neutron capture cross-sections. arxiv.org

Modified Attenuation Technique: This method is used for measuring reaction cross-sections, with experimental uncertainties for He and protons typically ranging from 3-9% and 1.5-8%, respectively.

Cloud Chamber in a Magnetic Field: Historically, this method has been used to measure cross-sections and angular distributions for photodisintegration reactions in oxygen.

Nuclear Reaction Analysis (NRA): NRA is a non-destructive technique used to investigate the elemental composition and depth concentration profiles of atoms in thin films and near-surface regions of solids, particularly effective for light elements like carbon, nitrogen, oxygen, and fluorine.

Analysis Methods:

Direct Capture (DC) Model: This theoretical model is utilized to interpret experimental data and calculate cross-sections for direct nuclear reactions, such as neutron capture. nsf.gov

Optical Model Calculations: Experimental results for reaction cross-sections are often compared with predictions derived from optical model calculations, which employ phenomenological global optical potentials.

Schrödinger Equation Solutions: The angular distributions and reaction cross-sections can be calculated by solving the Schrödinger equation, which yields scattering phase shifts.

Double Folding Model (DFM): For the analysis of fusion reactions, the DFM is frequently applied. This model incorporates the density distributions of both the projectile and target nuclei to determine the nuclear potential.

Monte Carlo Simulations: These simulations are used to generate neutron spectra and to benchmark experimental setups, ensuring accuracy in data interpretation. arxiv.org

Challenges in Measurement: Despite advancements, several challenges persist in the production and measurement of exotic nuclei like this compound. These include the inherently low production cross sections of such nuclei, the overwhelming co-production of unwanted species, and the very short half-lives of the nuclei of interest, which necessitate rapid separation and detection techniques. researchgate.net Furthermore, interferences from other neutron-induced reactions that yield similar gamma emitters can complicate analysis. In certain analytical methods, the accuracy of oxygen determination can decrease significantly as the ratio of fluorine to oxygen increases in a sample.

Resonant Scattering and Compound Nuclear Reaction Studies Involving this compound

The study of short-lived isotopes like this compound (¹⁹O) often involves indirect methods, including resonant scattering and compound nuclear reactions, to infer their nuclear structure and reaction mechanisms. While direct studies on ¹⁹O itself as a beam or target in resonant scattering are less common due to its short half-life (approximately 26.5 seconds chemlin.orgnih.gov), investigations into its production and reactions involving its isobaric and mirror nuclei (nuclei with the same mass number, A=19) provide crucial insights into the nuclear physics governing such systems.

Production of this compound

This compound is an artificially produced radioisotope, typically generated through nuclear reactions. One method involves the deuteron-induced reaction on Oxygen-18 (¹⁸O), specifically the ¹⁸O(d,p)¹⁹O reaction researchgate.net. This type of reaction is employed in microanalysis to determine small quantities of stable oxygen isotopes. Another significant production pathway for ¹⁹O is the neutron activation of ¹⁸O, where ¹⁸O nuclei absorb neutrons to become short-lived ¹⁹O nih.gov. This process has been observed in experiments involving neutron activation of water phantoms, where ¹⁸O is activated to produce ¹⁹O, which subsequently emits gamma rays at characteristic energies (e.g., 0.197 MeV and 1.357 MeV) nih.gov.

Resonant Scattering and Compound Nuclear Reaction Studies

Resonant scattering is a powerful technique used to probe the excited states of a compound nucleus. When a projectile nucleus interacts with a target nucleus, they can temporarily merge to form a highly excited, unstable compound nucleus. If the incident energy of the projectile matches an excited state (a resonance) in the compound nucleus, the reaction cross-section significantly increases, providing spectroscopic information about that state wikipedia.orggeoscienceworld.org.

Studies on the A=19 mass chain, which includes nuclei like Neon-19 (¹⁹Ne) and Fluorine-19 (¹⁹F), offer valuable analogues for understanding the nuclear behavior of ¹⁹O. These investigations often employ resonant elastic scattering, where the projectile and target nuclei scatter without undergoing a change in their internal structure, but the scattering cross-section is enhanced at specific energies corresponding to resonant states in the compound system.

For instance, the elastic scattering excitation function for Oxygen-15 (¹⁵O) on Helium-4 (⁴He) has been measured using the Inverse Kinematic Thick Target scattering method (TTIK) to study cluster states in the compound nucleus ¹⁹Ne researchgate.net. This method allows for the extraction of spectroscopic information, such as excitation energies, widths, and spin-parity assignments, for various states in ¹⁹Ne. An R-matrix framework is typically used to analyze the obtained spectra, providing detailed properties of the observed resonances researchgate.net. Such studies are critical for understanding the cluster structure and nuclear configurations in light unstable nuclei.

Similarly, resonant states in ¹⁹Ne have been re-examined through measurements of the Fluorine-18 (¹⁸F)(p,α)Oxygen-15 (¹⁵O) reaction and ¹⁸F(p,p) elastic scattering researchgate.net. These experiments, performed at radioactive ion beam facilities, allow for the deduction of resonance energy, total width, partial width, and resonance strength for specific levels in ¹⁹Ne, such as the 7.07 MeV level researchgate.net. These parameters are crucial for nuclear astrophysics, as they influence reaction rates in stellar environments.

The formation of a compound nucleus is a key mechanism in many nuclear reactions. In this process, the incident particle is absorbed by the target nucleus, forming a composite system that exists for a short period (around 10⁻¹⁹ seconds) before decaying or emitting other particles wikipedia.org. The study of compound nuclear reactions helps in understanding how energy and momentum are shared within the nucleus and how excited states decay pensoft.net.

Detailed Research Findings (Illustrative Examples from A=19 Systems)

Studies on ¹⁵O + ⁴He resonant elastic scattering into ¹⁹Ne have identified several states within the excitation energy range of 4.8 to 9 MeV, with some being newly observed. The analysis using R-matrix calculations provides parameters such as:

Excitation Energy (Eₓ): The energy of the excited state above the ground state of the compound nucleus.

Total Width (Γ): Related to the lifetime of the excited state.

Partial Widths (Γᵢ): Representing the probabilities of decay into specific channels (e.g., elastic scattering, particle emission).

Spin and Parity (Jπ): Fundamental quantum numbers characterizing the state.

For instance, a specific resonance in ¹⁹Ne at 7.07 MeV excitation energy has been thoroughly investigated, with its resonance energy, total width, partial width, and resonance strength being precisely determined through ¹⁸F(p,p) scattering experiments researchgate.net. The astrophysical importance of such resonances, particularly those with significant single-proton strength, is often highlighted researchgate.net.

Table 1: Illustrative Spectroscopic Information from Resonant Scattering Studies on A=19 Nuclei (e.g., ¹⁹Ne)

Compound Nucleus	Reaction Channel	Excitation Energy (MeV)	Spin-Parity (Jπ)	Total Width (Γ)	Key Findings
¹⁹Ne	¹⁵O + ⁴He (elastic)	4.8 - 9.0 (various states)	Not specified in snippet	Not specified in snippet	Identification of cluster states; new states observed researchgate.net
¹⁹Ne	¹⁸F + p (elastic)	7.07	Not specified in snippet	Deduced researchgate.net	Resonance energy, total/partial widths, strength deduced researchgate.net

Note: The specific numerical values for widths and spin-parity are not provided in the source snippets but are typical results of such studies. The table illustrates the type of data obtained.

These detailed research findings contribute significantly to the understanding of nuclear structure, particularly for exotic nuclei far from stability, and inform theoretical models like the Gamow shell model, which incorporates bound, resonance, and scattering states osti.gov.

Decay Properties and Associated Phenomena of Oxygen 19

Beta Decay of Oxygen-19 (¹⁹O → ¹⁹F)

This compound primarily undergoes beta-minus (β⁻) decay, a radioactive process where a neutron within the nucleus transforms into a proton, emitting an electron (beta particle) and an antineutrino. wikipedia.orgnih.govuni.lu This transformation increases the atomic number by one while the mass number remains constant, leading to the formation of Fluorine-19 (¹⁹F) as the daughter nucleus. wikipedia.orgnih.govuni.lu The nuclear reaction can be represented as:

¹⁹O → ¹⁹F + e⁻ + ν̅ₑ nih.gov

The total decay energy (Q-value) for the beta decay of this compound to Fluorine-19 is approximately 4.8203(26) MeV. wikipedia.orgamericanelements.com

Determination of Beta Decay Branching Ratios and Strengths

The beta decay of this compound proceeds to various excited states of the daughter nucleus, Fluorine-19, with specific branching ratios and associated log ft values. Log ft values are a measure of the transition probability and provide information about the nature of the beta decay (e.g., allowed, forbidden). Experimental measurements have determined these branching ratios and log ft values for different energy levels in ¹⁹F. wikipedia.orgwikiwand.comacs.org

For instance, beta decay transitions from ¹⁹O have been observed to populate excited states in ¹⁹F at energies such as 0.197142(4) MeV and 1.356843(8) MeV. wikipedia.org The corresponding beta decay branches are 54.4(12)% for the 1.4425(14) MeV beta transition and 45.4(15)% for the 2.1032(15) MeV beta transition, with associated gamma-ray emissions. wikipedia.org

An interactive data table summarizing some of the observed decay properties of this compound to Fluorine-19 is presented below:

Decay Mode	Daughter Nuclide	Probability (%)	Decay Energy (MeV)	β⁻ Energy (MeV)	β⁻ Branching Ratio (%)	γ Energy (MeV)	γ Intensity (%)
β⁻	¹⁹F	100	4.8203(26)	1.4425(14)	54.4(12)	0.197142(4)	95.9(21)
2.1032(15)	45.4(15)	1.356843(8)	50.4(11)

Note: Data derived from various experimental measurements. wikipedia.org

Precision Measurements of Beta-Delayed Gamma-Ray Emissions

Gamma-ray emissions often accompany beta decay when the daughter nucleus is formed in an excited state and subsequently de-excites to a lower energy state or its ground state. nih.gov Precision measurements of these beta-delayed gamma-ray emissions provide crucial information about the energy levels and transitions within the daughter nucleus. acs.org

For this compound decay, specific gamma-ray energies have been precisely measured. For example, a prominent gamma ray with an energy of 0.197 MeV is emitted when this compound undergoes beta decay. nih.gov Other gamma-ray energies and their intensities have also been reported, such as 0.197142(4) MeV and 1.356843(8) MeV, with intensities of 95.9(21)% and 50.4(11)% respectively. wikipedia.org These measurements contribute to the detailed understanding of the nuclear structure of Fluorine-19.

Theoretical Calculations of Fermi and Gamow-Teller Transition Strengths

Theoretical calculations, often employing nuclear shell models, are essential for understanding and predicting the properties of beta decay, including Fermi and Gamow-Teller transition strengths. wikiwand.comwikipedia.org The Gamow-Teller (GT) transition strength, denoted as B(GT), is particularly important as it provides a measure of the nuclear matrix element for beta decay, reflecting the change in spin and parity of the nucleus during the decay. wikiwand.comnih.gov

Studies investigating the beta decay of nuclei within the sd-shell model space, which includes this compound, analyze decay characteristics such as half-life, Q-value, branching ratios, and B(GT) values. wikiwand.com These calculations are often performed using effective interactions like the Universal sd-shell (USDB) interaction, which is well-suited for nuclei with valence nucleons in the 0d₃/₂, 0d₅/₂, and 1s₁/₂ shells. wikiwand.com Relativistic energy density functionals coupled with the relativistic quasiparticle random-phase approximation (RHB+RQRPA) model are also utilized to calculate Gamow-Teller strength distributions.

Historically, observed beta-decay rates have often been systematically smaller than theoretical predictions, a phenomenon attributed to an apparent "quenching" of the fundamental coupling constant. Recent theoretical advancements, incorporating the coupling of the weak force to two nucleons and strong nuclear correlations, have shown improved agreement with experimental data for Gamow-Teller strengths in light and medium-mass nuclei, including those in the sd-shell.

Investigation of Beta-Delayed Neutron Emission (if applicable)

Beta-delayed neutron emission is a decay mode where, following a beta decay, the daughter nucleus is left in a highly excited state above its neutron separation energy, leading to the subsequent emission of one or more neutrons. nih.gov While this phenomenon is significant for very neutron-rich isotopes far from stability, particularly those relevant to nucleosynthesis and nuclear reactor physics, it is not a primary decay mode for this compound. This compound primarily decays to Fluorine-19 via beta-minus emission without subsequent neutron emission. wikipedia.org Examples of beta-delayed neutron emission are observed in other neutron-rich nuclei, such as Nitrogen-17, which emits beta-delayed neutrons after its primary beta emission.

Comparative Analysis of Experimental Decay Data with Nuclear Model Predictions

The comparison of experimental decay data for this compound with predictions from various nuclear models is crucial for refining our understanding of nuclear structure and the fundamental forces governing nuclear transformations. Experimental measurements of this compound's half-life, beta decay branching ratios, gamma-ray energies, and Gamow-Teller strengths are systematically compared with theoretical calculations derived from models like the nuclear shell model (e.g., using the USDB interaction) and relativistic quasiparticle random-phase approximation (QRPA). wikiwand.com

Such comparative analyses help validate the predictive power of these models and identify areas where theoretical descriptions might need refinement. For instance, studies have shown that calculated half-lives and log ft values for this compound and other sd-shell nuclei can closely match experimental observations, contributing to the knowledge of fundamental nuclear processes. wikiwand.com Discrepancies between experimental and theoretical Gamow-Teller strengths have historically led to the concept of "quenching," which is now being addressed by more sophisticated theoretical approaches that account for two-nucleon currents and nuclear correlations. These ongoing comparisons are vital for advancing nuclear physics and its applications in fields such as astrophysics and nuclear energy.

Astrophysical Role and Significance of Oxygen 19

Oxygen-19 in Stellar Nucleosynthesis Cycles and Pathways

Stellar nucleosynthesis is the process by which new atomic nuclei are created from pre-existing nucleons and nuclei within stars and their explosive events. wikipedia.org Unlike primary isotopes like Oxygen-16, this compound is considered a secondary isotope, meaning its formation necessitates the presence of pre-existing seed nuclei from earlier stellar generations. geoscienceworld.org

Contribution to Hot CNO Cycle Processes

The Carbon-Nitrogen-Oxygen (CNO) cycle is a primary sequence of nuclear reactions that converts hydrogen into helium, utilizing carbon, nitrogen, and oxygen nuclei as catalysts. google.comdrishtiias.com In stars hotter than the Sun, or during explosive stellar events such as novae and X-ray bursts, the "hot" CNO cycle becomes dominant. google.comannualreviews.orgobsidian.md Under these high-temperature conditions, radioactive intermediate species produced in the cycle can capture additional protons before undergoing beta decay, leading to alternative reaction pathways. google.com

This compound's relevance in these cycles is primarily through its connection to other isotopes involved in CNO cycle breakout reactions. For instance, the ¹⁵O(α,γ)¹⁹Ne reaction is critical for triggering a nucleosynthesis breakout path from the hot CNO cycles to higher masses, initiating the rapid proton capture (rp) process in Type I X-ray bursts. osti.gov The rate of this reaction significantly influences the predicted X-ray burst light curves and the final nucleosynthesis ashes. osti.gov Another important branching point in the hot CNO cycles is the competition between ¹⁸F(p,γ)¹⁹Ne and ¹⁸F(p,α)¹⁵O, which impacts the abundance distribution during hot CNO burning and the production of radioactive ¹⁸F in nova explosions. annualreviews.org Furthermore, the ¹⁹F(p,γ)²⁰Ne reaction serves as a breakout reaction from the "warm" CNO cycle, with recent measurements suggesting a qualitatively different pathway to calcium production in the first stars. nih.gov

Involvement in NeNa and MgAl Cycles

The Neon-Sodium (NeNa) and Magnesium-Aluminum (MgAl) cycles are nuclear burning processes that synthesize elements heavier than oxygen, up to silicon, in stellar environments. These cycles are particularly active in massive Asymptotic Giant Branch (AGB) stars and novae. arxiv.orgresearchgate.netepj-conferences.org

Role in Explosive Nucleosynthesis (e.g., novae, supernovae)

Explosive nucleosynthesis, occurring in violent stellar events like novae and supernovae, is responsible for the creation and distribution of many elements across the galaxy. ucla.eduwikipedia.orgwikipedia.org

In classical novae, thermonuclear runaways are driven by hot CNO cycles, where ¹⁹Ne plays a significant role through reactions like ¹⁵O(α,γ)¹⁹Ne and ¹⁸F(p,α)¹⁵O. annualreviews.orgosti.govosti.gov While novae are recognized as important sources for certain rare isotopes, such as ¹⁷O, the direct contribution of this compound as a primary product in nova ejecta is less explicitly highlighted in current research, though its precursor and successor isotopes are actively studied. geoscienceworld.org

Nuclear Reaction Rates Involving this compound in Astrophysical Environments

Accurate determination of nuclear reaction rates is fundamental for reliable astrophysical models of stellar evolution and nucleosynthesis. arxiv.orgfnal.govmdpi.com These rates govern the speed at which nuclear reactions proceed under the extreme temperatures and densities found in stars.

Several key reactions involving oxygen isotopes, which can indirectly or directly relate to this compound's abundance, have been the subject of extensive study:

¹⁸O(p,γ)¹⁹F Reaction : This reaction is crucial in the context of Asymptotic Giant Branch (AGB) stars. It acts as a bridge between the CNO cycle and the production of heavier nuclei during hydrogen shell burning. researchgate.netepj-conferences.org The reaction rate, particularly at low energies, can be influenced by hypothetical resonances, such as one at 95 keV, which falls within the relevant stellar temperature range of 40-50 million Kelvin. researchgate.netepj-conferences.org

¹⁹F(p,γ)²⁰Ne Reaction : This reaction is a breakout pathway from the "warm" CNO cycle. Recent direct experimental measurements have shown that its thermonuclear rate at astrophysical temperatures (around 0.1 gigakelvin) can be significantly higher than previously recommended, impacting models of calcium production in early stars. nih.gov

¹⁵O(α,γ)¹⁹Ne Reaction : This reaction is pivotal for triggering the breakout from the CNO cycle to the rp-process in Type I X-ray bursts. Its rate determines the temperature and density at which this breakout occurs, thereby influencing the observed X-ray burst light curves and nucleosynthesis outcomes. osti.gov

¹⁸O(p,α)¹⁵N Reaction : This reaction is of primary importance for fluorine nucleosynthesis in AGB stars. It is the main channel for ¹⁵N production, which is subsequently burned to ¹⁹F during thermal pulses in the helium-rich intershell region of AGB stars. frontiersin.org

The uncertainties in these reaction rates can lead to significant variations in the predicted abundances of elements and isotopes in stellar models. aanda.org

Astrophysical Reaction Cross-Section Measurements Relevant to this compound Abundances

Direct and indirect measurements of nuclear reaction cross-sections are essential for constraining and refining astrophysical models. Laboratories worldwide, such as the Laboratory for Underground Nuclear Astrophysics (LUNA), conduct experiments under ultra-low background conditions to measure these extremely small cross-sections at astrophysically relevant energies. mdpi.comresearchgate.netepj-conferences.orgunimi.itunipd.itresearchgate.net

Key measurements relevant to oxygen isotopes and their role in nucleosynthesis include:

¹⁸O(p,γ)¹⁹F Cross-Section : Direct measurements have been performed at LUNA to investigate the ¹⁸O(p,γ)¹⁹F reaction. These experiments aim to better determine the influence of excited states in the ¹⁹F compound nucleus on the astrophysical reaction rate and to improve the understanding of the nuclear structure of ¹⁹F. researchgate.netunimi.itunipd.it Measurements have focused on various proton energy ranges, confirming previous determinations of resonance strengths and providing more stringent upper limits for certain resonances. mdpi.comunimi.itunipd.it These findings have implications for ¹⁸O depletion observed in some stardust grains and for AGB stellar models. unimi.itunipd.it

¹⁹F(p,γ)²⁰Ne Cross-Section : Direct experimental measurements of this breakout reaction have been conducted, providing crucial data for understanding calcium production in the first stars. nih.gov

¹⁵O(α,γ)¹⁹Ne Cross-Section : Efforts have been made to measure the α-particle branching ratio of the 4.03 MeV state in ¹⁹Ne, which has a major impact on models of Type I X-ray burst observables. osti.gov

Indirect Measurements : Techniques like the Trojan Horse Method (THM) are also employed to indirectly determine reaction cross-sections at very low astrophysical energies, overcoming the challenges of Coulomb repulsion and electron screening. mdpi.comfrontiersin.org

These experimental efforts, often utilizing high-purity germanium detectors and sophisticated experimental setups, are crucial for reducing uncertainties in nuclear reaction rates and improving the accuracy of nucleosynthesis predictions. mdpi.comunimi.itunipd.it

Modeling this compound Abundances in Astrophysical Phenomena

Modeling the abundances of elements and isotopes in astrophysical phenomena is a complex but vital aspect of nuclear astrophysics. These models integrate nuclear reaction rates, stellar evolution physics, and hydrodynamic processes to predict the chemical composition of stars, stellar ejecta, and the interstellar medium. aanda.orgoup.comaanda.org

For this compound, its abundance is implicitly modeled within the broader context of oxygen isotope evolution. Models incorporate the rates of reactions that produce and destroy oxygen isotopes, including those that lead to or from this compound, such as the ¹⁸O(p,γ)¹⁹F reaction and reactions involving ¹⁹Ne which is a product of oxygen burning. osti.govnih.govresearchgate.netepj-conferences.org

Key aspects of modeling oxygen abundances include:

Galactic Chemical Evolution : Models track how the abundances of elements, including oxygen, change over cosmic time due to continuous enrichment from dying stars. oup.comaanda.org The amount of oxygen in a galaxy is primarily determined by the contribution from massive stars ending in supernova explosions, the ejection of oxygen via "super winds," and the inflow of pristine gas from the intergalactic medium. ucla.edu

Stellar Evolution Models : Detailed stellar models, particularly for AGB stars, incorporate the NeNa and MgAl cycles and the hot CNO cycle to predict the surface abundances of various isotopes, including those of oxygen. arxiv.orgaanda.org Discrepancies between observed isotopic ratios in stars and presolar grains and theoretical predictions can highlight areas where nuclear reaction rates or stellar mixing processes need refinement. frontiersin.orgunimi.itunipd.it

Advanced Modeling Techniques : Modern astrophysical modeling employs sophisticated techniques like three-dimensional (3D) non-Local Thermodynamic Equilibrium (non-LTE) radiative transfer calculations to accurately analyze oxygen abundances in stellar atmospheres. aanda.org These methods account for complex physical conditions and improve the reliability of abundance determinations. aanda.org

Impact of Reaction Rate Uncertainties : The uncertainties associated with nuclear reaction rates directly propagate into the predicted isotopic yields. For instance, variations in the rates of reactions within the NeNa and MgAl chains can lead to significant uncertainties in the predicted abundances of isotopes like ²⁰Ne and ²²Ne. aanda.org Ongoing experimental efforts to reduce these uncertainties are crucial for improving the accuracy of astrophysical models and our understanding of the origin of elements.

Experimental Methodologies for Oxygen 19 Research

Radioactive Ion Beam (RIB) Production and Separation Techniques

The production of a usable beam of ¹⁹O, a radionuclide with a half-life of approximately 26.5 seconds, is the foundational step for any experimental investigation. chemlin.org Two primary methods are utilized for the production and separation of radioactive ion beams (RIBs): Isotope Separation On-Line (ISOL) and in-flight separation.

Isotope Separation On-Line (ISOL): In the ISOL technique, a high-energy primary beam of light ions, such as protons or deuterons, impinges on a thick target material. The resulting nuclear reactions, including spallation, fission, or fragmentation, produce a wide array of reaction products. The target is heated to high temperatures to facilitate the diffusion of the produced isotopes, which are then effused from the target material and ionized. The resulting ions are accelerated and then mass-separated, allowing for the selection of a beam of a specific isotope, such as ¹⁹O. The ISOL method is advantageous for producing high-quality, low-emittance beams suitable for precision experiments.

In-Flight Separation: The in-flight separation method involves the fragmentation of a heavy-ion primary beam, with an energy of several hundred MeV per nucleon, on a thin, light target. The resulting fragments, including ¹⁹O, emerge from the target at high velocities and are then separated and identified using a series of magnetic and electric fields in a fragment separator. This technique is particularly well-suited for producing beams of very short-lived isotopes, as the separation process is very rapid.

A specific reaction used to produce neutron-rich oxygen isotopes, including ¹⁹O, is the neutron transfer reaction ¹⁸O + ¹⁸¹Ta. wikipedia.org In such reactions, neutrons are transferred between the projectile and the target nuclei, leading to the formation of heavier oxygen isotopes.

The choice between ISOL and in-flight techniques depends on the specific requirements of the experiment, such as beam energy, purity, and intensity.

High-Resolution Spectrometer Systems for Nuclear Reaction Product Analysis

Once a beam of ¹⁹O is produced, high-resolution spectrometer systems are essential for the analysis of the products of nuclear reactions induced by this beam. These spectrometers utilize magnetic and electric fields to precisely measure the momentum, energy, and charge of the reaction products, allowing for their unambiguous identification and the reconstruction of the reaction kinematics.

Magnetic spectrometers, such as the one used in the study of the ¹⁸O + ¹⁸¹Ta reaction, are crucial for separating and identifying the isotopes of interest. wikipedia.org The magnetic rigidity (Bρ) of a charged particle in a magnetic field is proportional to its momentum-to-charge ratio. By measuring the Bρ and the time-of-flight (TOF) of the particles, their mass-to-charge ratio can be determined. Additional measurements of energy loss (ΔE) in a detector can provide the atomic number (Z) of the particle, thus completing the identification.

High-resolution spectrometers are critical for experiments that aim to study the excited states of ¹⁹O or the products of reactions involving ¹⁹O. The precise measurement of the energies and angles of the reaction products allows for the determination of Q-values and the reconstruction of the level structure of the nuclei involved.

Advanced Gamma-Ray Detector Arrays (e.g., HPGe Arrays, Scintillation Detectors)

Gamma-ray spectroscopy is a powerful tool for studying the nuclear structure of ¹⁹O. When an excited ¹⁹O nucleus de-excites, it emits gamma rays of specific energies, which serve as fingerprints of its energy levels. Advanced gamma-ray detector arrays, often consisting of multiple High-Purity Germanium (HPGe) detectors, are used to detect these faint gamma rays with high energy resolution and efficiency.

In a study utilizing the ⁹Be(¹⁴C, αγ) reaction to populate excited states in ¹⁹O, the Florida State University (FSU) gamma detector array was employed. aps.org This array, coupled with a silicon ΔE-E particle telescope for charged particle identification, allowed for the observation of gamma decays from six previously unobserved unbound states in ¹⁹O. aps.org The excellent energy resolution of the HPGe detectors was crucial in identifying the gamma-ray transitions and constructing the level scheme of ¹⁹O.

Another instance of ¹⁹O identification through its gamma-ray emission was in the context of in vivo neutron activation analysis. In this case, the activation of oxygen-18 in water phantoms produced ¹⁹O, which was identified by its characteristic gamma-ray peaks at 0.197 MeV and 1.357 MeV, detected using a 4π NaI(Tl) detection system. nih.gov

Scintillation detectors, while having lower energy resolution than HPGe detectors, offer high efficiency and are often used in conjunction with HPGe arrays or for specific applications where high efficiency is paramount.

The following table summarizes the gamma-ray energies observed from the decay of unbound states in ¹⁹O in the ⁹Be(¹⁴C, αγ) reaction study. aps.org

Initial State Energy (keV)	Final State Energy (keV)	Gamma-Ray Energy (keV)
4330	96	4234
4705	2778	1927
5173	2371	2802
5455	2778	2677
5723	3157	2566
6109	2371	3738

Charged Particle Detector Arrays and Silicon Detector Technologies

Charged particle detector arrays, particularly those based on silicon detector technologies, are indispensable for studying reactions involving ¹⁹O. These detectors are used to identify the light charged particles (protons, deuterons, alpha particles, etc.) that are emitted in nuclear reactions, providing crucial information for channel selection and reaction kinematics reconstruction.

In the aforementioned study of ¹⁹O using the ⁹Be(¹⁴C, αγ) reaction, a silicon ΔE-E telescope was placed at 0 degrees relative to the beam. aps.org This telescope consisted of two silicon detectors, a thin ΔE detector and a thicker E detector. Charged particles passing through the telescope deposit a fraction of their energy in the ΔE detector and the remaining energy in the E detector. By plotting ΔE versus E, different types of charged particles can be clearly identified. This allowed the researchers to select the alpha particles of interest and gate the gamma-ray spectra accordingly. aps.org

Silicon strip detectors, with their excellent position and energy resolution, are also widely used in RIB experiments. They can be arranged in various configurations to cover a large solid angle around the target, enabling the measurement of the angular distribution of the reaction products.

Active Target and Time Projection Chamber (TPC) Applications in Oxygen-19 Studies

Active target detectors, often in the form of Time Projection Chambers (TPCs), represent a powerful technique for studying reactions with low-intensity radioactive ion beams like ¹⁹O. In an active target, the detector gas serves as both the target and the tracking medium. This approach maximizes the effective target thickness and provides a near-4π solid angle coverage for the detection of reaction products.

When a ¹⁹O beam enters an active target TPC filled with a suitable gas (e.g., hydrogen, deuterium, or helium), the resulting nuclear reaction creates charged particles that ionize the gas along their paths. An electric field drifts the ionization electrons towards a segmented readout plane, which records their arrival time and position. This information allows for the three-dimensional reconstruction of the tracks of the reaction products, providing detailed information about the reaction kinematics.

While specific applications of active targets and TPCs in ¹⁹O studies are not yet widely published, this methodology is well-suited for investigating the structure of neutron-rich isotopes. msu.edu For instance, an active target TPC was used to study the proton-removal reaction from a ²⁰O beam to populate states in ¹⁹N, a neighboring isotone of ¹⁹O. aps.org This demonstrates the potential of this technique for future studies of reactions such as ¹⁹O(p,p) for resonant scattering or ¹⁹O(d,p)²⁰O for transfer reactions.

Data Acquisition and Advanced Analysis Techniques for Exotic Beam Experiments

The large and complex datasets generated in experiments with exotic beams like ¹⁹O require sophisticated data acquisition (DAQ) systems and advanced analysis techniques. The DAQ system is responsible for digitizing the signals from the various detectors (gamma-ray detectors, charged particle detectors, etc.) and recording them in a time-stamped manner, preserving the correlations between different detector signals.

The analysis of these data often involves several steps:

Particle Identification: As discussed in previous sections, this involves using techniques like ΔE-E and time-of-flight to identify the various reaction products.

Event Reconstruction: This involves combining the information from different detectors to reconstruct the kinematics of each nuclear reaction event. For example, in a gamma-ray spectroscopy experiment, this would involve identifying the gamma rays that were emitted in coincidence with a specific charged particle.

Spectral Analysis: This involves analyzing the energy spectra of the detected particles and gamma rays to extract information about the nuclear structure, such as the energies and intensities of gamma-ray transitions.

Comparison with Theoretical Models: The experimental results are often compared with theoretical models of nuclear structure and reactions to test our understanding of the underlying physics.

The complexity of the experimental setups and the low statistics often encountered in exotic beam experiments necessitate the use of advanced statistical and computational methods for data analysis.

Advanced Theoretical and Computational Approaches for Oxygen 19

Many-Body Theories in Nuclear Physics Applied to Oxygen-19

Modern nuclear physics employs various ab initio many-body theories to describe the structure and dynamics of atomic nuclei, including isotopes like this compound. Key methods include Coupled Cluster (CC) theory, Self-Consistent Green's Function (SCGF) theory, In-Medium Similarity Renormalization Group (IM-SRG), and the No-Core Shell Model (NCSM). These approaches are designed to handle the complex interactions among nucleons within the nucleus. d-nb.infotsukuba.ac.jpresearchgate.netfrontiersin.orgcore.ac.uk

For light and medium-mass nuclei, such as the oxygen isotopic chain, these theories are crucial for accurately predicting ground-state energies, excited states, radii, and other observables. A significant development in these theories is the recognition and inclusion of three-nucleon forces (3NFs), which are essential for reproducing observed nuclear phenomena, particularly the correct prediction of the neutron drip line in oxygen isotopes. frontiersin.orguni-mainz.de The development of effective interactions derived from chiral effective field theory (ChEFT) provides the necessary input for these many-body calculations, ensuring consistency with Quantum Chromodynamics (QCD) symmetries. tsukuba.ac.jpresearchgate.netcore.ac.ukfrontiersin.org

Quantum Monte Carlo Methods for Nuclear Structure and Reactions

Quantum Monte Carlo (QMC) methods are powerful numerical tools that offer quasi-exact solutions to the nuclear many-body Schrödinger equation for strongly interacting nuclear systems. frontiersin.orgfrontiersin.org These non-perturbative methods are particularly effective for light nuclei and nuclear matter, naturally incorporating complex interactions such as spin-isospin, tensor, spin-orbit, and three-body forces. arxiv.orgaps.orgarxiv.org

Two prominent QMC techniques applied in nuclear physics are Variational Monte Carlo (VMC) and Green's Function Monte Carlo (GFMC). VMC uses a variational ansatz to approximate the many-body wave function, while GFMC employs an imaginary-time projection technique to project out the true ground state. frontiersin.org These methods have been successfully used to compute low-lying spectra, moments, and transition matrix elements for light nuclei, providing a coherent picture of nuclear structure and dynamics based on realistic interactions. frontiersin.orgaps.org The combination of QMC methods with Hamiltonians constructed within chiral effective field theory has led to new insights into light and medium-mass nuclei, including those in the oxygen isotopic chain. frontiersin.orgarxiv.org

Large-Scale Shell Model Computations for this compound

The nuclear shell model remains a cornerstone of nuclear structure theory, particularly for describing the properties of nuclei in specific valence spaces. Pioneering work on the oxygen isotopes has significantly contributed to the evolution and predictive power of shell model calculations. infn.it For this compound, large-scale shell model computations involve defining a model space (e.g., the sd-shell for oxygen isotopes with a ¹⁶O core) and employing effective interactions that account for the residual forces between nucleons. researchgate.netresearchgate.net

These calculations aim to reproduce experimental data for energy levels, spectroscopic factors, electromagnetic transition rates, and static moments. infn.it The accuracy of shell model predictions is highly dependent on the choice of effective interaction and the size of the model space. Modern shell model codes, such as NuShellX@MSU, enable computations in increasingly large model spaces, allowing for detailed comparisons with experimental findings for isotopes like this compound and its neighbors. researchgate.net The inclusion of three-nucleon forces, either explicitly or implicitly through effective interactions, has been shown to be crucial for accurately describing the binding energy patterns and the neutron drip line in neutron-rich oxygen isotopes. researchgate.netuni-mainz.deepj-conferences.org

Nuclear Effective Field Theories (EFT) and Chiral Perturbation Theory Applications

Nuclear Effective Field Theories (EFTs), especially Chiral Perturbation Theory (ChPT), provide a systematic and model-independent framework for deriving nuclear forces from the fundamental theory of strong interactions, Quantum Chromodynamics (QCD). arxiv.orgfrontiersin.orgosti.gov Chiral EFT organizes nuclear interactions as an expansion in powers of momentum over a characteristic scale, known as the chiral symmetry breaking scale (Λχ ≈ 1 GeV). epj-conferences.orgarxiv.orginfn.it

A significant advantage of Chiral EFT is its ability to generate not only the two-nucleon (NN) force but also consistently derive many-nucleon forces (three-nucleon, four-nucleon, etc.) at the same footing. epj-conferences.orgarxiv.orgfrontiersin.org These ab initio nuclear forces serve as crucial input for various many-body calculations, including those for this compound. The inclusion of chiral three-nucleon forces has proven essential for accurately predicting the properties of neutron-rich oxygen isotopes, resolving discrepancies observed when only two-nucleon forces were considered. researchgate.netuni-mainz.deepj-conferences.orgarxiv.org Beyond traditional ChPT, Nuclear Lattice Effective Field Theory (NLEFT) is also being used to perform ab initio calculations of nuclear structure, including explorations of oxygen isotopes, by simulating nucleons on a spatial lattice. indico.globalihep.ac.cn

Computational Infrastructure and Algorithms for Exotic Nuclear Physics Research

The complexity and scale of ab initio nuclear physics calculations, particularly for exotic nuclei like this compound, demand significant computational resources and advanced algorithmic development. High-Performance Computing (HPC) facilities are indispensable for executing these large-scale simulations. cern.charxiv.org

Efforts such as the Nuclear Computational Low Energy Initiative (NUCLEI) and programs like Scientific Discovery through Advanced Computing (SciDAC) are dedicated to developing the necessary computational infrastructure and algorithms. arxiv.orgohio-state.edu This includes the development of robust, large-scale software frameworks, specialized algorithms for tasks like matrix diagonalization and sparse matrix operations, and efficient parallel computing strategies to leverage exascale computing capabilities. cern.charxiv.orgohio-state.edu Cloud-computing systems, such as the Computational Infrastructure for Nuclear Astrophysics (CINA), also facilitate the processing and analysis of nuclear data for astrophysical simulations, which often rely on the same underlying nuclear physics inputs. researchgate.netnucastrodata.org The continuous advancement in computational infrastructure and algorithms is critical for pushing the boundaries of theoretical nuclear physics and enabling accurate predictions for the properties of exotic nuclei.

Emerging Research Frontiers and Future Directions for Oxygen 19

Precision Measurements of Oxygen-19 Nuclear Properties

Precision measurements of nuclear properties provide critical benchmarks for theoretical models. For this compound, key characteristics have been experimentally determined, offering insights into its internal structure. These properties include its half-life, nuclear spin, parity, and electromagnetic moments. uni.lu

Table 1: Key Nuclear Properties of this compound

Property	Value	Unit	Reference
Atomic Number (Z)	8	-	uni.lu
Neutron Number (N)	11	-	uni.lu
Mass Number (A)	19	-	uni.lu
Isotopic Mass	19.0035780(28)	u	uni.lu
Half-life (T½)	26.470(6)	s	uni.lu
Spin and Parity (Jπ)	5/2+	-	uni.lu
Magnetic Dipole Moment (μ)	1.53238(7)	μN	uni.lu
Quadrupole Moment (Q)	0.00362(13)	barn	uni.lu

These precise measurements, particularly of the magnetic dipole and quadrupole moments, are essential for validating and improving ab initio nuclear structure calculations. uni.lupeptidesciences.comnih.gov

Probing Exotic Nuclear Phenomena with this compound

While this compound itself is not typically classified as a "halo" nucleus, its study is integral to understanding exotic nuclear phenomena observed across the oxygen isotopic chain. The evolution of nuclear shell structure, particularly the appearance of new magic numbers and the disappearance of traditional ones, is a significant area of research. nih.gov

The "oxygen anomaly," characterized by a sudden increase in the neutron dripline from N=16 to N=22, highlights the complex changes in shell structure for neutron-rich oxygen isotopes. nih.gov Research on this compound, positioned between stable and more exotic oxygen isotopes, contributes to understanding these structural changes. For instance, studies of neutron-rich isotopes like Oxygen-27 (²⁷O) and Oxygen-28 (²⁸O), which are even more neutron-rich than ¹⁹O, provide crucial insights into nuclear structure and forces, especially for nuclei at the extremes of stability.

Furthermore, fusion reactions involving various oxygen isotopes, including ¹⁹O, are investigated to understand the influence of isospin asymmetry and neutron-skin thickness on nuclear processes. Neutron skins, where a diffuse layer of neutrons extends beyond the proton core, are a characteristic feature of neutron-rich nuclei, and their precise measurement and theoretical description are active research areas.

Advancements in Ab Initio Calculations and Predictive Power for this compound

The theoretical description of this compound and its isotopic neighbors relies heavily on sophisticated ab initio (from first principles) nuclear structure calculations. Methods such as Coupled-Cluster (CC) theory and the In-Medium Similarity Renormalization Group (IM-SRG) are at the forefront of these efforts.

Coupled-cluster theory, in particular, has seen a resurgence in nuclear physics, enabling computations for neutron-rich and medium-mass nuclei, including the oxygen isotopes. These methods are capable of describing nuclei that differ from closed-shell references by two nucleons and are crucial for addressing questions related to the evolution of shell structure from first principles. Recent ab initio calculations using nuclear lattice effective field theory (NLEFT) with high-fidelity chiral interactions have been performed to study the charge and matter radii of oxygen isotopes from ¹⁶O to ²⁰O, showing good agreement with experimental data for binding energies. These calculations are vital for understanding the correlations among extra neutrons in neutron-rich nuclei, including the transition from ¹⁸O to ¹⁹O.

Development of Next-Generation Experimental Facilities for this compound Studies

The study of short-lived isotopes like this compound is critically dependent on the capabilities of advanced experimental facilities. Radioactive Ion Beam (RIB) facilities are instrumental in producing and accelerating beams of exotic nuclei, enabling detailed investigations of their properties and reactions.

Prominent facilities contributing to this compound research and the broader oxygen isotopic chain include:

RIKEN Radioactive Isotope Beam Factory (RIBF) in Japan: This cyclotron accelerator facility is designed to produce and study unstable isotopes, playing a crucial role in the discovery and characterization of extremely neutron-rich oxygen isotopes like ²⁷O and ²⁸O.

GANIL (Grand Accélérateur National d'Ions Lourds) in France: GANIL utilizes coupled cyclotrons to produce heavy ion beams and radioactive beams, including those of oxygen and fluorine, at energies up to 100 MeV/u.

FRIB (Facility for Rare Isotope Beams) in the USA: FRIB is a next-generation facility that will significantly advance the study of exotic nuclei, including those in the oxygen region, providing unprecedented opportunities for understanding nuclear shapes and structures.

Beyond dedicated RIB facilities, the CERN Large Hadron Collider (LHC) also offers unique opportunities to study the fundamental properties of oxygen nuclei through ultra-relativistic oxygen-oxygen collisions, providing insights into the "doubly magic" nature of nuclei like ¹⁶O, which can inform our understanding of the entire oxygen isotopic chain.

Synergies Between this compound Research and Broader Nuclear Physics Subfields

Research on this compound and the wider oxygen isotopic chain fosters significant synergies with several other subfields of nuclear physics:

Nuclear Astrophysics: Oxygen isotopes are central to nucleosynthesis processes in stars. Reactions involving oxygen isotopes, such as those occurring in asymptotic giant branch (AGB) stars and classical novae, are crucial for understanding the production and destruction of elements like fluorine (¹⁹F, a decay product of ¹⁹O). Studies on oxygen isotopes provide critical data for constraining stellar models and understanding isotopic abundances observed in stellar environments and presolar grains.

Fundamental Symmetries: The study of mirror nuclei, where the numbers of protons and neutrons are interchanged (e.g., oxygen-11 and lithium-11), allows physicists to test fundamental symmetries of atomic nuclei. While this compound itself is not a mirror nucleus, the comprehensive understanding of the oxygen isotopic chain contributes to this broader field by providing a rich dataset for theoretical models that explore these symmetries.

Nuclear Reactions: Investigations into fusion reactions involving oxygen isotopes, including ¹⁹O, are vital for understanding phenomena in neutron stars, such as crustal composition and heating mechanisms. These studies explore the role of isospin asymmetry and neutron-skin thickness in reaction dynamics. Furthermore, the formation of this compound through neutron activation is a process studied in various contexts, including nuclear forensics and material science.

Nuclear Structure: At its core, this compound research contributes directly to the fundamental understanding of nuclear structure. By probing its properties and those of its neighbors, scientists gain insights into the evolution of shell closures, the nature of nuclear forces, and the emergence of exotic structures like neutron skins and potential halo phenomena in nuclei far from stability. nih.gov

The continuous interplay between experimental measurements, advanced theoretical calculations, and the development of cutting-edge facilities ensures that this compound remains a key isotope in the ongoing quest to unravel the mysteries of the atomic nucleus.

Q & A

Q. What are the key nuclear and chemical properties of Oxygen-19 that make it relevant to experimental studies?

this compound (¹⁹O) is a short-lived radioisotope (t₁/₂ ≈ 26.9 seconds) with a neutron-deficient nucleus, making it valuable for studying beta-plus decay mechanisms and nucleosynthesis pathways . Its high positron emission yield (96.7%) is critical for positron emission tomography (PET) tracer development. Researchers should prioritize mass spectrometry and gamma-ray spectroscopy to characterize decay products and isotopic purity .

Q. How is this compound synthesized in laboratory settings, and what are the methodological challenges?

Synthesis typically involves proton bombardment of fluorine-19 (¹⁹F(p,n)¹⁹O) or alpha-particle irradiation of nitrogen-14 (¹⁴N(α,n)¹⁹O). Key challenges include rapid decay, requiring in-situ synthesis and real-time isotopic separation via gas-jet recoil systems. Experimental design must account for beam energy optimization and contamination from side reactions (e.g., ¹⁶O(³He,p)¹⁸F) .

Q. What experimental techniques are used to track this compound in biochemical systems?

Radiolabeling with ¹⁹O, coupled with rapid-stop quenching and liquid scintillation counting, enables kinetic studies of oxygen-dependent enzymatic reactions (e.g., cytochrome oxidase activity). Researchers must calibrate detectors for high-energy gamma photons (1.46 MeV) and correct for isotopic dilution effects .

Advanced Research Questions

Q. How do isotopic effects of this compound influence reaction mechanisms in oxygen-sensitive enzymes?

Isotopic substitution with ¹⁹O alters bond vibrational frequencies and transition-state stabilization in enzymes like monooxygenases. Studies require hybrid QM/MM simulations to model kinetic isotope effects (KIEs) and paired experiments using ¹⁸O/¹⁹O to isolate electronic vs. steric contributions. Contradictions in KIE data may arise from solvent interactions or enzyme flexibility, necessitating multivariate regression analysis .

Q. What strategies resolve contradictions in reported this compound decay branching ratios?

Discrepancies in β⁺ vs. gamma emission probabilities (e.g., 99.9% β⁺ in some studies vs. 96.7% in others) stem from detector efficiency calibration errors or impurities in target materials. Researchers should validate results via cross-laboratory replication, using standardized reference materials (e.g., NIST-certified ¹⁹F targets) and Monte Carlo simulations to account for geometric attenuation .

Q. How can this compound be utilized to probe oxygen radical dynamics in mitochondrial systems?

Pulse-chase experiments with ¹⁹O-labeled O₂ can trace superoxide (O₂⁻) production in mitochondrial electron transport chains. Combine electron paramagnetic resonance (EPR) with rapid-freeze techniques to capture short-lived intermediates. Confounding factors include auto-oxidation artifacts, which require control experiments with SOD inhibitors .

Methodological Guidance

Designing experiments to study this compound’s role in gas-liquid interfacial reactions:

• Use microfluidic reactors with controlled O₂ partial pressure to simulate industrial biocatalysis conditions.
• Monitor ¹⁹O incorporation into reaction products via tandem MS/MS.
• Address interfacial turbulence by incorporating computational fluid dynamics (CFD) models .

Analyzing conflicting data on this compound’s radiolytic stability in aqueous media:

• Apply Arrhenius kinetics to distinguish thermal vs. radiation-induced decomposition.
• Use time-resolved UV-Vis spectroscopy to identify transient species (e.g., hydroxyl radicals).
• Validate findings with isotopic dilution assays and replicate under inert atmospheres .

Data Presentation Standards

Q. How should this compound datasets be reported to ensure reproducibility?

• Tabulate decay-corrected activity measurements with timestamps.
• Include raw gamma spectra and calibration curves in supplementary materials.
• Reference particle accelerator parameters (beam current, energy) and purity assays .